BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling precautions for 3-Ethynyl-
1,1'-biphenyl

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethynyl-1,1"-biphenyl!

Cat. No.: B1281427

An In-depth Technical Guide to the Safety and Handling of 3-Ethynyl-1,1'-biphenyl
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Ethynyl-1,1'-
biphenyl, a compound utilized in various research and development applications. Adherence
to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are directly influenced by the physical and chemical
properties of a substance. The table below summarizes the key properties of 3-Ethynyl-1,1'-
biphenyl.
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Property Value Reference
CAS Number 58650-11-6 [1112]
Molecular Formula C14H10 [1][2]
Molecular Weight 178.23 g/mol [2]

Physical Form Solid or liquid [1]

Purity 95% [1]

Storage Temperature

2-8°C, sealed in a dry

environment

[1](2]

Hazard Identification and Classification

3-Ethynyl-1,1'-biphenyl is classified as a hazardous substance. The following table outlines its

GHS classification and associated hazard statements. A related isomer, 4-Ethynyl-1,1'-

biphenyl, is also included for a more comprehensive hazard profile, as it shares similar

structural features.

GHS Classification

3-Ethynyl-1,1'-biphenyl

4-Ethynyl-1,1'-biphenyl

Pictogram

GHSO07 (Exclamation Mark)

GHSO07 (Exclamation Mark)

Signal Word

Warning

Warning

Hazard Statements

H315: Causes skin
irritationH319: Causes serious

eye irritation

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

Hazard Classes

Skin Irritation, Category 2Eye

Irritation, Category 2

Skin Irritation, Category 2Eye
Irritation, Category 2Specific
Target Organ Toxicity — Single
Exposure, Category 3

(Respiratory tract irritation)

References

[1]

[3]4]
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The parent compound, biphenyl, is associated with liver and kidney toxicity with chronic
exposure and is considered to have suggestive evidence of carcinogenicity in animal studies.
[5][6][7] While specific long-term toxicity data for 3-ethynyl-1,1'-biphenyl is not readily
available, its structural similarity to biphenyl warrants a cautious approach.

Experimental Protocols: Safe Handling and
Emergency Procedures

Due to the hazardous nature of 3-Ethynyl-1,1'-biphenyl, strict adherence to safety protocols is
mandatory. The following sections detail the necessary precautions and emergency responses.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling this chemical. The following
diagram illustrates the workflow for determining and using appropriate PPE.
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Hazard Assessment

Start: Handling 3-Ethynyl-1,1'-biphenyl

;

Review Safety Data Sheet (SDS)

:

Assess Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)
- Potential Respiratory Irritant (H335)

PPE Selegtion & Use

Select Appropriate PPE

:

Engineering Controls:
- Fume Hood

Personal Protective Equipment:
- Safety Goggles/Face Shield
- Chemical-Resistant Gloves

- Lab Coat

:

Properly Don PPE

;

Conduct Experiment

;

Properly Doff and Dispose of PPE

Post-Handling

Wash Hands Thoroughly

;

End

Click to download full resolution via product page

Personal Protective Equipment (PPE) Workflow
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Engineering Controls

o Ventilation: Always handle 3-Ethynyl-1,1'-biphenyl in a well-ventilated area. Use of a
chemical fume hood is strongly recommended to minimize inhalation exposure.[8]

Handling and Storage

» Handling: Avoid contact with skin and eyes.[8] Do not breathe dust or vapors. Wash hands

thoroughly after handling.[8]

o Storage: Store in a tightly closed container in a dry, well-ventilated place. Keep in a locked-
up area.[9] Recommended storage is at 2-8°C.[1][2]

First Aid Measures

The following flowchart outlines the immediate first aid steps to be taken in case of exposure.

Exposure to 3-Ethynyl-1,1"-biphenyl

Inhalation Eye Contact Ingestion

Move to fresh air Remove contaminated clothing Rinse thoroughly with plenty of water for at least 15 minutes Do NOT induce vomiting

'/needed j
A4 A

If not breathing, give artificial respiration Wash off with soap and plenty of water Remove contact lenses, if present and easy to do Rinse mouth with water

\ A A4

Consult a physician Consult a physician Consult a physician Consult a physician

Y

Click to download full resolution via product page

First Aid Procedures for Exposure
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Precautionary Statements

The following table summarizes the precautionary statements associated with the handling of
3-Ethynyl-1,1'-biphenyl and its 4-ethynyl isomer.
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- Precautionary
ategor
S Statement Code

Statement Reference

Prevention P261

Avoid breathing
dust/fume/gas/mistiva  [10]

pors/spray.

Wash skin thoroughly
P264
after handling.

[4]

Use only outdoors or
p271 in a well-ventilated

area.

[4]

Wear protective
P280 gloves/ eye protection/

face protection.

[8110]

Response P302 + P352

IF ON SKIN: Wash
with plenty of soap

[3](8]

and water.

IF INHALED: Remove

person to fresh air and
P304 + P340

keep comfortable for

breathing.

[31[4][10]

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305 + P351 + P338 Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[31[8][10]

Get medical help if
P319
you feel unwell.

[3]4]

If skin irritation occurs:
P332 + P313 Get medical

advice/attention.

[1](8]
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If eye irritation
P337 + P313 persists: Get medical [1][8]

advice/attention.

Take off contaminated
P362 + P364 clothing and wash it [11[31[8]

before reuse.

Store in a well-

ventilated place. Keep
Storage P403 + P233 ) ] [3114]

container tightly

closed.

P405 Store locked up. [3][10]

Dispose of
contents/container in
) accordance with
Disposal P501 ] ] [3][10]
local/regional/national/
international

regulations.

Reactivity and Stability

o Reactivity: The ethynyl group can undergo various chemical reactions, including electrophilic
aromatic substitution, oxidation, and reduction.[11] The synthesis of similar compounds often
involves Sonogashira coupling, which utilizes a palladium catalyst.[11]

o Chemical Stability: The compound is stable under recommended storage conditions.
¢ Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[12]

This technical guide is intended to provide essential safety and handling information. It is not
exhaustive and should be supplemented with a thorough review of the Safety Data Sheet
(SDS) before use. All laboratory personnel should be trained on the potential hazards and safe
handling procedures for this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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